Cas no 2377031-04-2 (N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide)

• Product Name: N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide
• CAS No: 2377031-04-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5463181
• Update Time: 2025-10-22

N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide
• N-[cyano(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide
• Z3848769107

• Inchi： 1S/C13H14N2O2/c1-9(16)15(11-4-5-11)13(8-14)10-2-6-12(17)7-3-10/h2-3,6-7,11,13,17H,4-5H2,1H3
• InChI Key： LFOHKIROWSPTBD-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C#N)C1C=CC(=CC=1)O)C1CC1

Computed Properties

• Exact Mass: 230.105527694 g/mol
• Monoisotopic Mass: 230.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.26
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3

Additional information on N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide

Research Brief on N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide (CAS: 2377031-04-2)

N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide (CAS: 2377031-04-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano and hydroxyphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and possible mechanisms of action, making it a subject of significant scientific interest.

The synthesis of N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve scalability, which is crucial for further preclinical and clinical studies. The compound's structural features, including the cyclopropyl and acetamide moieties, contribute to its stability and bioavailability, making it a viable candidate for drug development.

Pharmacological evaluations of N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide have revealed its potential as an inhibitor of specific enzymatic pathways. In vitro studies demonstrate its efficacy in modulating key biological targets, which are implicated in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics aimed at addressing unmet medical needs.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models treated with N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide exhibited significant reductions in disease markers, with minimal adverse effects. These results underscore the compound's therapeutic potential and warrant further investigation into its safety and efficacy in human trials.

In conclusion, N-[Cyano-(4-hydroxyphenyl)methyl]-N-cyclopropylacetamide (CAS: 2377031-04-2) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for future research. Continued exploration of its mechanisms and applications will be essential to fully realize its potential in the pharmaceutical industry.